Cas no 1105194-72-6 (6-(methylsulfanyl)-2-(piperazin-1-yl)-1,3-benzothiazole)

• Product Name: 6-(methylsulfanyl)-2-(piperazin-1-yl)-1,3-benzothiazole
• CAS No: 1105194-72-6
• MF: C₁₂H₁₅N₃S₂
• MW: 265.397599458694
• MDL: MFCD11986740
• CID: 4560664
• PubChem ID: 33678282
• Update Time: 2025-10-31

6-(methylsulfanyl)-2-(piperazin-1-yl)-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 6-(Methylthio)-2-piperazin-1-yl-1,3-benzothiazole
• Benzothiazole, 6-(methylthio)-2-(1-piperazinyl)-
• 6-(methylsulfanyl)-2-(piperazin-1-yl)-1,3-benzothiazole

• MDL： MFCD11986740
• Inchi： 1S/C12H15N3S2/c1-16-9-2-3-10-11(8-9)17-12(14-10)15-6-4-13-5-7-15/h2-3,8,13H,4-7H2,1H3
• InChI Key： OGSHYVSPUPVNEO-UHFFFAOYSA-N
• SMILES： S1C2=CC(SC)=CC=C2N=C1N1CCNCC1

Additional information on 6-(methylsulfanyl)-2-(piperazin-1-yl)-1,3-benzothiazole

6-(Methylsulfanyl)-2-(piperazin-1-yl)-1,3-benzothiazole: A Comprehensive Overview

The compound with CAS No. 1105194-72-6, commonly referred to as 6-(methylsulfanyl)-2-(piperazin-1-yl)-1,3-benzothiazole, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This benzothiazole derivative is characterized by the presence of a methylsulfanyl group at the 6-position and a piperazinyl group at the 2-position, which contribute to its distinct chemical profile and biological activity.

Recent studies have highlighted the importance of benzothiazole derivatives in drug discovery, particularly in the development of anti-inflammatory, anticancer, and antimicrobial agents. The incorporation of a methylsulfanyl group in this compound enhances its stability and bioavailability, making it a promising candidate for therapeutic applications. Additionally, the piperazinyl group introduces nitrogen atoms into the structure, which can facilitate hydrogen bonding and improve pharmacokinetic properties.

One of the most notable advancements in the study of 6-(methylsulfanyl)-2-(piperazin-1-yl)-1,3-benzothiazole involves its role as a potential anticancer agent. Researchers have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/AKT pathway, which is often dysregulated in cancer.

In terms of synthesis, several efficient methods have been developed to synthesize 6-(methylsulfanyl)-2-(piperazin-1-yl)-1,3-benzothiazole. These methods typically involve multi-step reactions, including nucleophilic substitution and condensation processes. Recent optimization studies have focused on improving yield and purity by employing microwave-assisted synthesis or using environmentally friendly solvents.

The structural versatility of this compound also makes it a valuable tool in materials science. For instance, derivatives of benzothiazole are being explored for their potential use in organic electronics due to their ability to form stable charge transfer complexes. The presence of sulfur-containing groups further enhances electronic properties, making this compound a candidate for applications in light-emitting diodes (LEDs) and photovoltaic devices.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the structure of 6-(methylsulfanyl)-2-(piperazin-1-yl)-1,3-benzothiazole. These techniques provide detailed insights into the molecular architecture and confirm the regioselectivity of functional groups.

In conclusion, 6-(methylsulfanyl)-2-(piperazin-1-yl)-1,3-benzothiazole represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its unique combination of structural features and biological activity positions it as a key molecule for future research and development.